Cas no 2228755-45-9 (1-(2-methoxy-4-nitrophenyl)propan-2-ol)

• Product Name: 1-(2-methoxy-4-nitrophenyl)propan-2-ol
• CAS No: 2228755-45-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6463824
• PubChem ID: 58858100
• Update Time: 2025-05-24

1-(2-methoxy-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)propan-2-ol
• 2228755-45-9
• KNTWYRXWSRGEPK-UHFFFAOYSA-N
• EN300-1760135
• SCHEMBL1531320

• Inchi： 1S/C10H13NO4/c1-7(12)5-8-3-4-9(11(13)14)6-10(8)15-2/h3-4,6-7,12H,5H2,1-2H3
• InChI Key： KNTWYRXWSRGEPK-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(2-methoxy-4-nitrophenyl)propan-2-ol

Introduction to 1-(2-methoxy-4-nitrophenyl)propan-2-ol (CAS No. 2228755-45-9)

1-(2-methoxy-4-nitrophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228755-45-9, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a propan-2-ol backbone conjugated with a 2-methoxy-4-nitrophenyl substituent, has garnered attention due to its unique structural and functional properties. The presence of both methoxy and nitro groups introduces a rich interplay of electronic effects, making it a versatile scaffold for medicinal chemistry applications.

The 1-(2-methoxy-4-nitrophenyl)propan-2-ol structure is characterized by its aromatic ring system, which is modulated by the electron-withdrawing nitro group and the electron-donating methoxy group. This dual functionality imparts distinct reactivity and binding capabilities, enabling its exploration in various biochemical pathways. Recent studies have highlighted the potential of such phenylpropyl derivatives in modulating enzyme activity and receptor interactions, particularly in the context of inflammatory and neurodegenerative diseases.

In the context of contemporary pharmaceutical research, 1-(2-methoxy-4-nitrophenyl)propan-2-ol has been investigated for its role as a precursor in synthesizing novel therapeutic agents. The compound’s ability to serve as a chiral building block has been particularly noteworthy, with researchers leveraging its stereochemistry to develop enantiomerically pure drugs. This approach aligns with the growing emphasis on precision medicine, where tailored molecular structures can enhance drug efficacy and reduce side effects.

One of the most compelling aspects of 1-(2-methoxy-4-nitrophenyl)propan-2-ol is its potential application in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in metabolic disorders, offering a promising avenue for therapeutic intervention. The nitro group, in particular, has been shown to facilitate hydrogen bonding and π-stacking interactions, which are critical for designing high-affinity binders.

The synthesis of 1-(2-methoxy-4-nitrophenyl)propan-2-ol presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective oxidation processes, have been employed to achieve the desired regioselectivity. These techniques not only enhance yield but also minimize unwanted byproducts, ensuring the purity required for pharmaceutical applications.

Recent advancements in computational chemistry have further illuminated the mechanistic insights of 1-(2-methoxy-4-nitrophenyl)propan-2-ol interactions. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, influencing its binding affinity to biological targets. Such findings are invaluable for drug design, as they allow researchers to optimize molecular geometry to maximize therapeutic effects.

The pharmacological profile of 1-(2-methoxy-4-nitrophenyl)propan-2-ol is still under active investigation, but preliminary data suggest promising activities in areas such as pain management and anti-inflammatory therapy. The compound’s ability to modulate neurotransmitter release has been particularly intriguing, with potential implications for treating neurological disorders. Additionally, its structural features make it a candidate for developing antimicrobial agents, addressing the growing concern over antibiotic resistance.

In conclusion, 1-(2-methoxy-4-nitrophenyl)propan-2-ol (CAS No. 2228755-45-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes and functional versatility position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing medical science.